Cas no 59970-38-6 (4-t-butylphenyl methanesulfonate)

• Product Name: 4-t-butylphenyl methanesulfonate
• CAS No: 59970-38-6
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 3040337
• PubChem ID: 5159894
• Update Time: 2025-04-21

4-t-butylphenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-t-butylphenyl methanesulfonate
• 4-(tert-butyl)phenyl methanesulfonate;4-tBuC6H4OMs;4-tert-butylphenyl methanesulfonate;4-tert-butylphenyl mesylate;para-tert-butylphenyl methanesulfonate;p-tert.Butylphenyl Methansulfonat;
• 4-(tert-Butyl)phenyl methanesulfonate
• 660-068-8
• AVIDGKOMVYPADX-UHFFFAOYSA-N
• 4-tert-butylphenyl methanesulfonate
• SCHEMBL2990592
• AKOS024339561
• 59970-38-6

• Inchi： 1S/C11H16O3S/c1-11(2,3)9-5-7-10(8-6-9)14-15(4,12)13/h5-8H,1-4H3
• InChI Key： AVIDGKOMVYPADX-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 228.08200
• Monoisotopic Mass: 228.08201554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.40330